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Compound of Interest

Compound Name: Sodium naphthionate

Cat. No.: B093542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical and physical properties,

synthesis, analysis, and toxicological data for Sodium 4-amino-1-naphthalenesulfonate,

commonly known as Sodium Naphthionate.

Chemical and Physical Properties
Sodium naphthionate is the sodium salt of naphthionic acid. It is a key intermediate in the

synthesis of various azo dyes and pigments.[1][2] Its chemical structure consists of a

naphthalene core substituted with an amino group and a sulfonate group. The presence of the

sulfonate group imparts water solubility to the molecule.[1]

Table 1: General and Physical Properties of Sodium Naphthionate
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Property Value Source

CAS Number 130-13-2 [3]

Molecular Formula C₁₀H₈NNaO₃S [4]

Molecular Weight 245.23 g/mol [4]

Appearance

White to light yellow or pink to

greyish-purple crystalline

powder.

[3]

Melting Point >300 °C (decomposes) [5]

Solubility Soluble in water. [3]

Purity Minimum 75% [6]

Synthesis and Purification
The primary route for the synthesis of sodium naphthionate is through the neutralization of

naphthionic acid (4-amino-1-naphthalenesulfonic acid).

Experimental Protocol: Synthesis from Naphthionic Acid
This protocol is based on a general acid-base neutralization reaction.

Materials:

4-amino-1-naphthalenesulfonic acid

Sodium methoxide (NaOMe) solution (e.g., 5 M in methanol)[7]

Methanol (MeOH)[7]

Toluene[8]

Procedure:

Suspend 4-amino-1-naphthalenesulfonic acid in methanol.[7]
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Add a stoichiometric amount of sodium methoxide solution to the suspension.[7]

Use sonication to facilitate the reaction and achieve a complete solution.[7]

Evaporate the solvent to obtain the sodium salt of 4-amino-1-naphthalenesulfonic acid as a

solid.[8]

To purify, the crude product can be recrystallized from a suitable solvent system, such as an

ethanol-water mixture.

Diagram 1: Synthesis Workflow of Sodium Naphthionate
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Caption: A flowchart illustrating the synthesis of Sodium Naphthionate from Naphthionic Acid.

Analytical Methods
The purity and identity of sodium naphthionate can be determined using various analytical

techniques.

High-Performance Liquid Chromatography (HPLC)
While a specific, validated HPLC method for sodium naphthionate is not readily available in

the public domain, a reverse-phase HPLC method can be developed based on methods for

similar sulfonated aromatic compounds.[9]

Table 2: Suggested HPLC Method Parameters

Parameter Suggested Condition

Column C18 reverse-phase column

Mobile Phase

A gradient of acetonitrile and water with an

acidic modifier (e.g., formic acid or phosphoric

acid)[9]

Detection

UV detector at a wavelength corresponding to

the absorbance maximum of sodium

naphthionate

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Titration
A diazotization titration using sodium nitrite is a classical method for the quantification of

aromatic primary amines. This method can be adapted for the assay of sodium naphthionate.

Experimental Protocol: Diazotization Titration

Dissolve a precisely weighed amount of sodium naphthionate in dilute hydrochloric acid.
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Cool the solution to 0-5 °C in an ice bath.

Titrate slowly with a standardized solution of sodium nitrite.

Determine the endpoint potentiometrically or using an external indicator like starch-iodide

paper.

Applications in Research and Industry
Sodium naphthionate is a crucial intermediate in the production of a wide range of azo dyes

and pigments.[1][2] The amino group on the naphthalene ring can be diazotized and then

coupled with various aromatic compounds to generate a chromophore.

Diagram 2: Role of Sodium Naphthionate in Azo Dye Synthesis
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Caption: The general pathway for the synthesis of azo dyes using Sodium Naphthionate.

Toxicological Data
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The toxicological profile of sodium naphthionate indicates that it is of low acute toxicity.

However, it is classified as a skin and eye irritant.

Table 3: Toxicological Profile of Sodium Naphthionate

Endpoint Result Source

GHS Classification
Skin Irritation (Category 2),

Eye Irritation (Category 2)
[4]

28-Day Repeated Dose Oral

Toxicity (Rats)

No-Observed-Effect Level

(NOEL): 300 mg/kg/day
[10]

Mutagenicity (Ames Test)

Not mutagenic in Salmonella

typhimurium and Escherichia

coli.

[10]

Chromosomal Aberration Test

Did not induce structural

chromosomal aberrations in

CHL/IU cells.

[10]

In a study on pregnant rats, high doses of sodium naphthionate (100 and 200 mg/kg/day)

were associated with an increased rate of multiple resorptions and sternebral abnormalities in

fetuses.[11]

Safety and Handling
Standard laboratory safety precautions should be observed when handling sodium
naphthionate.

Personal Protective Equipment: Wear appropriate protective gloves, clothing, and eye/face

protection.

Handling: Avoid dust formation and inhalation. Use in a well-ventilated area.

Storage: Store in a cool, dry place away from light and incompatible materials such as strong

oxidizing agents.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

